Cas no 273-33-6 (2H-1,2,3-Triazolo[4,5-b]pyridine)

• Product Name: 2H-1,2,3-Triazolo[4,5-b]pyridine
• CAS No: 273-33-6
• MF: C₅H₄N₄
• MW: 120.112059593201
• CID: 3927285
• PubChem ID: 136085
• Update Time: 2025-05-20

2H-1,2,3-Triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazolo[4,5-b]pyridine
• DTXCID60104235
• SY052565
• I10125
• 1H-1,2,3-Triazolo4,5-bpyridine
• 1,2,3 triazolo[4,5-b]pyridine
• 1,2,3-Triazolo(5,4-b)pyridine
• NSC-64288
• 3H-triazolo[4,5-b]pyridine
• 1H-[1,2,3]triazolo[4,5-b]pyridine
• BDBM50591490
• AKOS016002711
• 4-Azabenzotriazole
• NSC 64288
• InChI=1/C5H4N4/c1-2-4-5(6-3-1)8-9-7-4/h1-3H,(H,6,7,8,9)
• 1H-triazolo[4,5-b]pyridine
• MFCD00134183
• SCHEMBL8321356
• 273-33-6
• T1367
• 3H-Pyrido[2,3-d]-v-triazole
• AC-27929
• 2H-triazolo[4,5-b]pyridine
• AE-842/30158002
• 1H-1,2,3-Triazolo[4,5-b]pyridine
• CS-0155695
• AS-49414
• SCHEMBL179848
• NSC64288
• 273-34-7
• Z3235024586
• DTXSID20181744
• 1H-1,2,3-Triazolo[4,5-b]pyridine, 98%
• 3H-1,2,3-Triazolo[4,5-b]pyridine
• SCHEMBL40861
• VQNDBXJTIJKJPV-UHFFFAOYSA-
• 626-564-3
• 7-azabenzotriazole
• CHEMBL2398101
• 2H-[1,2,3]triazolo[4,5-b]pyridine
• 3H-[1,2,3]Triazolo[4,5-b]pyridine
• AKOS015892303
• 1H-1,2,3-Triazolo(4,5-b)pyridine

• Inchi： 1S/C5H4N4/c1-2-4-5(6-3-1)8-9-7-4/h1-3H,(H,6,7,8,9)
• InChI Key： VQNDBXJTIJKJPV-UHFFFAOYSA-N
• SMILES： C12=NNN=C1C=CC=N2

Computed Properties

• Exact Mass: 120.043596145Da
• Monoisotopic Mass: 120.043596145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 2H-1,2,3-Triazolo[4,5-b]pyridine

Introduction to 2H-1,2,3-Triazolo[4,5-b]pyridine (CAS No. 273-33-6)

2H-1,2,3-Triazolo[4,5-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 273-33-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure combines a pyridine ring with a triazolopyridine moiety, making it a versatile scaffold for the development of bioactive molecules. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, which are exploited in various synthetic applications and biological investigations.

The significance of 2H-1,2,3-Triazolo[4,5-b]pyridine lies in its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. Its fused ring system allows for modifications at multiple positions, enabling chemists to tailor its chemical behavior for specific biological targets. Recent advancements in medicinal chemistry have highlighted its role in designing molecules with antimicrobial, antiviral, and anti-inflammatory properties. The compound’s ability to interact with biological macromolecules via hydrogen bonding and π-stacking interactions makes it an attractive candidate for drug discovery programs.

In the realm of academic research, 2H-1,2,3-Triazolo[4,5-b]pyridine has been studied for its coordination chemistry properties. Its nitrogen-rich structure can act as a ligand in metal-organic frameworks (MOFs) or as a chelating agent in catalytic systems. The compound’s stability under various reaction conditions further enhances its utility in synthetic methodologies. Researchers have explored its reactivity in cross-coupling reactions, where it serves as an effective participant in forming carbon-carbon bonds essential for constructing more elaborate molecular architectures.

One of the most compelling aspects of CAS No. 273-33-6 is its application in the development of novel therapeutic agents. The triazolopyridine scaffold has been incorporated into several drug candidates that are currently undergoing preclinical or clinical evaluations. These studies have demonstrated the compound’s ability to modulate enzyme activity and receptor binding affinity, suggesting its potential in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The structural diversity derived from 2H-1,2,3-Triazolo[4,5-b]pyridine allows for the generation of libraries of derivatives with optimized pharmacokinetic profiles.

The synthetic pathways to 2H-1,2,3-Triazolo[4,5-b]pyridine have also seen considerable innovation. Modern synthetic techniques leverage transition metal catalysis and microwave-assisted reactions to improve yield and purity. These methods not only streamline the production process but also enable access to previously inaccessible derivatives. The compound’s versatility as a building block has led to its incorporation into fragment-based drug design strategies, where small molecular fragments are iteratively modified to enhance binding affinity to biological targets.

From a computational chemistry perspective, CAS No. 273-33-6 has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interaction mechanisms with biological targets at an atomic level. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound behaves within cellular environments. Such data are crucial for rationalizing experimental observations and guiding the optimization of lead compounds.

The future prospects of 2H-1,2,3-Triazolo[4,5-b]pyridine are promising, with ongoing research focusing on expanding its applications beyond traditional pharmaceuticals. Its potential use in materials science, particularly in the development of organic semiconductors and luminescent materials, is an emerging area of interest. The compound’s ability to form stable complexes with metals also makes it relevant for environmental remediation efforts, where it could be employed in sensing or decontamination applications.

In conclusion,CAS No. 273-33-6 represents a cornerstone molecule in modern chemical biology and drug discovery. Its unique structural features and broad applicability make it a valuable asset for researchers across multiple disciplines. As our understanding of its properties continues to grow,2H-1,2,3-Triazolo[4,b]-pyridine will undoubtedly play an integral role in shaping the next generation of therapeutic interventions and advanced materials.